Cas no 2120190-40-9 (1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole)

• Product Name: 1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole
• CAS No: 2120190-40-9
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 6128024
• PubChem ID: 165619945
• Update Time: 2025-10-19

1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole
• EN300-1839172
• 2120190-40-9

• Inchi： 1S/C8H10N4/c1-2-12-4-3-8(11-12)7-5-9-10-6-7/h3-6H,2H2,1H3,(H,9,10)
• InChI Key： MTXABZIQFUOYJE-UHFFFAOYSA-N
• SMILES： N1(C=CC(C2C=NNC=2)=N1)CC

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole

Introduction to 1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole (CAS No. 2120190-40-9)

1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole, identified by the chemical abstracts service number 2120190-40-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, a heterocyclic structure characterized by a five-membered ring containing two nitrogen atoms. The presence of ethyl and pyrazolyl substituents in its molecular framework imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole consists of a central pyrazole ring substituted at the 3-position with a 1H-pyrazol-4-yl group, while the 1-position is occupied by an ethyl group. This configuration creates a rigid scaffold that can interact with biological targets in a specific manner. The pyrazole moiety is known for its ability to modulate various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory responses. The ethyl substituent at the 1-position may enhance lipophilicity, potentially improving membrane permeability and oral bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole with target proteins. Studies suggest that this compound may exhibit inhibitory activity against certain kinases and enzymes implicated in diseases such as cancer and inflammatory disorders. The pyrazolyl group, in particular, has been identified as a key pharmacophore in several drug candidates that have advanced into clinical trials. Its ability to form hydrogen bonds and hydrophobic interactions with biological targets makes it a versatile building block for medicinal chemists.

In the context of current research, 1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole has been explored for its potential role in modulating immune responses. Pyrazole derivatives have shown promise in preclinical studies as immunomodulators, capable of influencing cytokine production and T-cell function. The structural features of this compound may allow it to interact with immune receptors or signaling pathways, thereby modulating inflammatory processes. Such properties are particularly relevant in the development of therapeutics for autoimmune diseases and chronic inflammation.

The synthesis of 1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors under controlled conditions. Advances in green chemistry have also influenced the synthesis of this compound, with efforts focused on minimizing waste and using environmentally benign solvents. These approaches align with the broader goal of sustainable pharmaceutical manufacturing.

Evaluation of the pharmacokinetic properties of 1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole is essential for assessing its potential as a drug candidate. In vitro studies have provided insights into its metabolic stability, solubility, and distribution patterns. These data are crucial for predicting how the compound will behave within the body and for designing appropriate dosing regimens. Additionally, toxicological assessments have been conducted to evaluate its safety profile, ensuring that further development can proceed with minimal risk.

The therapeutic potential of 1-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole extends beyond immunomodulation. Research indicates that this compound may possess antimicrobial properties, making it a candidate for treating infections caused by resistant bacteria or fungi. The unique structural motifs present in its molecule could interfere with essential microbial processes, such as cell wall synthesis or DNA replication. Such activities are particularly valuable in addressing rising concerns about antibiotic resistance.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of CAS No. 2120190-40-9 derivatives like 1-ethyl-3-(1H-pyrazol-4-yll)-l-H-pyrazole. High-throughput screening (HTS) techniques have been employed to rapidly test large libraries of compounds for biological activity. These screens have identified several hits that exhibit promising properties, warranting further investigation through more detailed pharmacological studies.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to model the interactions between l -ethyl-l -(l H -pyrozol -4 - yll ) - l H -pyrozole and various biological targets. These simulations provide valuable insights into binding modes and affinity predictions, guiding experimental design and optimization efforts. By leveraging computational power, researchers can efficiently prioritize compounds for further testing, reducing the time and resources required for drug development.

Future directions in the study of CAS No 2120190 - 40 - 9 include exploring its potential as an anticancer agent. Pyrrolidine derivatives have shown efficacy against certain cancer types by inhibiting key signaling pathways involved in tumor growth and progression. The structural similarity between l -ethyl-l -(l H -pyrozol -4 - yll ) - l H -pyrozole and these known anticancer compounds suggests that it may share similar mechanisms of action